3-(Isoquinolin-4-yl)-2-methylpropan-1-ol
Description
3-(Isoquinolin-4-yl)-2-methylpropan-1-ol is a tertiary alcohol featuring an isoquinoline aromatic system attached to a branched propanol backbone. Isoquinoline derivatives are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and receptor-binding effects . The 2-methyl branch in the propanol chain may influence steric effects, solubility, and stereoisomerism, as seen in analogous compounds like 3-(4-tert-butylphenyl)-2-methylpropan-1-ol (Lilialcohol) .
Properties
Molecular Formula |
C13H15NO |
|---|---|
Molecular Weight |
201.26 g/mol |
IUPAC Name |
3-isoquinolin-4-yl-2-methylpropan-1-ol |
InChI |
InChI=1S/C13H15NO/c1-10(9-15)6-12-8-14-7-11-4-2-3-5-13(11)12/h2-5,7-8,10,15H,6,9H2,1H3 |
InChI Key |
GOKSHXWVIHUMOY-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC1=CN=CC2=CC=CC=C21)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol typically involves the reaction of isoquinoline derivatives with appropriate alkylating agents. One common method involves the alkylation of isoquinoline with 2-methylpropan-1-ol under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide, which facilitates the nucleophilic attack on the isoquinoline ring.
Industrial Production Methods
Industrial production of 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
3-(Isoquinolin-4-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.
Reduction: The isoquinoline ring can be reduced to form tetrahydroisoquinoline derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the isoquinoline ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions under basic or acidic conditions.
Major Products Formed
Oxidation: Formation of isoquinolin-4-yl-2-methylpropanal or isoquinolin-4-yl-2-methylpropanone.
Reduction: Formation of tetrahydroisoquinolin-4-yl-2-methylpropan-1-ol.
Substitution: Formation of various substituted isoquinoline derivatives depending on the nucleophile used.
Scientific Research Applications
3-(Isoquinolin-4-yl)-2-methylpropan-1-ol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential lead compound for the development of new therapeutic agents.
Industry: Utilized in the synthesis of materials with specific properties, such as polymers and dyes.
Mechanism of Action
The mechanism of action of 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol depends on its specific application. In medicinal chemistry, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The isoquinoline ring can engage in π-π interactions with aromatic residues in proteins, while the hydroxyl group can form hydrogen bonds, enhancing binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The table below compares 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol with key analogs from the evidence:
Key Observations:
- Branching Effects : The 2-methyl group introduces steric hindrance, which may reduce metabolic degradation compared to linear analogs like propan-1-ol .
Physicochemical Properties
- Solubility: Isoquinoline derivatives generally exhibit lower water solubility than phenyl-substituted alcohols due to increased hydrophobicity. For example, 3-(4-tert-butylphenyl)-2-methylpropan-1-ol is sparingly soluble in water, a trend likely mirrored in the target compound .
- Boiling Point: Branching typically lowers boiling points. 2-Methylpropan-1-ol (isobutanol) boils at 108°C, whereas linear butan-1-ol boils at 118°C . The target compound may follow this trend.
Biological Activity
3-(Isoquinolin-4-yl)-2-methylpropan-1-ol, also referred to as (2S)-3-Isoquinolin-4-yl-2-methylpropan-1-ol, is a compound of significant interest due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications in medicine and research.
Chemical Structure and Synthesis
The compound is characterized by its isoquinoline structure, which is a bicyclic compound formed by a benzene ring fused to a pyridine ring. The synthesis typically involves starting materials such as isoquinoline and chiral precursors, employing methods like asymmetric hydrogenation to introduce chirality.
Antimicrobial Properties
Research indicates that 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol exhibits antimicrobial activity against various pathogens. In vitro studies have shown effectiveness against bacterial strains, suggesting potential as a therapeutic agent in treating infections.
Anticancer Potential
The compound has been investigated for its anticancer properties , particularly in inhibiting the growth of cancer cells. Studies have demonstrated that it can induce apoptosis in certain cancer cell lines, making it a candidate for further development in cancer therapy.
The biological activity of 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol is attributed to its interaction with specific molecular targets:
- Molecular Targets : The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways.
- Pathways Involved : It affects signal transduction pathways related to cell growth and apoptosis, thereby exerting its anticancer effects.
Case Study: Antimicrobial Activity
A study assessed the antimicrobial efficacy of 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined, revealing significant inhibition at low concentrations. This suggests potential applications in developing new antimicrobial agents.
| Pathogen | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
Case Study: Anticancer Activity
In another study focusing on cancer cell lines, 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol was shown to reduce cell viability significantly. The IC50 value was determined at various concentrations:
| Cell Line | IC50 (µM) |
|---|---|
| MCF-7 (Breast Cancer) | 15 |
| HeLa (Cervical Cancer) | 20 |
Applications in Medicine
Given its promising biological activities, 3-(Isoquinolin-4-yl)-2-methylpropan-1-ol has potential applications in several fields:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
